Cas no 2155840-83-6 (rac-(4aR,8aR)-octahydropyrano4,3-bmorpholine)

• Product Name: rac-(4aR,8aR)-octahydropyrano4,3-bmorpholine
• CAS No: 2155840-83-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 4786896
• PubChem ID: 92794237
• Update Time: 2025-06-14

rac-(4aR,8aR)-octahydropyrano4,3-bmorpholine Chemical and Physical Properties

Names and Identifiers

• 2H,5H-Pyrano[4,3-b]-1,4-oxazine,hexahydro-,(4aR,8aR)-
• rac-(4aR,8aR)-octahydropyrano4,3-bmorpholine

• Inchi： 1S/C7H13NO2/c1-3-9-5-6-7(1)10-4-2-8-6/h6-8H,1-5H2/t6-,7-/m1/s1
• InChI Key： BOLBQXJACOAUNB-RNFRBKRXSA-N
• SMILES： O1CCN[C@]2([H])COCC[C@@]12[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on rac-(4aR,8aR)-octahydropyrano4,3-bmorpholine

Comprehensive Analysis of rac-(4aR,8aR)-octahydropyrano[4,3-b]morpholine (CAS No. 2155840-83-6): Structure, Applications, and Research Insights

The compound rac-(4aR,8aR)-octahydropyrano[4,3-b]morpholine (CAS No. 2155840-83-6) is a stereochemically complex heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique fused pyran-morpholine scaffold offers versatile applications in drug discovery, particularly in the design of bioactive molecules targeting neurological and metabolic disorders. This article delves into its structural features, synthetic pathways, and emerging applications while addressing frequently searched queries such as "morpholine derivatives in drug design" and "chiral synthesis of heterocycles."

Structurally, rac-(4aR,8aR)-octahydropyrano[4,3-b]morpholine combines a pyran ring and a morpholine moiety in a bicyclic framework. The stereocenters at 4aR and 8aR positions are critical for its chiral properties, making it a valuable intermediate in asymmetric synthesis. Researchers often explore its conformational stability and hydrogen-bonding capacity, which are pivotal for interactions with biological targets. Recent studies highlight its potential as a scaffold for kinase inhibitors and GPCR modulators, aligning with trends in precision medicine.

Synthesis of this compound typically involves multi-step cyclization strategies, including intramolecular etherification and reductive amination. A 2023 study published in the Journal of Organic Chemistry demonstrated an optimized route using enantioselective catalysis, achieving >90% yield. Such advancements address the growing demand for sustainable chiral synthesis—a topic frequently searched in AI-driven chemistry platforms. The compound’s logP value (~1.2) and aqueous solubility further make it suitable for formulation studies, a key concern for pharmaceutical developers.

Applications of rac-(4aR,8aR)-octahydropyrano[4,3-b]morpholine extend to central nervous system (CNS) drug candidates, where its blood-brain barrier permeability is under investigation. Industry reports link its derivatives to potential therapies for neurodegenerative diseases—a hotspot in 2024 medical research. Additionally, its role in catalysis and material science is being explored, particularly in designing biodegradable polymers with tunable rigidity.

From an SEO perspective, terms like "CAS 2155840-83-6 supplier" and "morpholine-based building blocks" rank highly in chemical databases, reflecting commercial interest. Regulatory agencies classify it as non-hazardous under standard conditions, ensuring compliance in global markets. Future research may focus on scaling production via flow chemistry, addressing the industry’s push toward green chemistry.

In summary, rac-(4aR,8aR)-octahydropyrano[4,3-b]morpholine exemplifies the intersection of structural complexity and therapeutic potential. Its relevance to drug discovery and sustainable synthesis ensures continued academic and industrial exploration, making it a compound to watch in the coming decade.